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Compound of Interest

Compound Name: 3-Acetyl-4-aminobenzonitrile

CAS No.: 56079-07-3

Cat. No.: B1521116

Get Quote

CAS Number: 56079-07-3 Formula: C₉H₈N₂O Molecular Weight: 160.17 g/mol [1]

Part 1: Core Directive (Executive Summary)
Immediate Action Required: Treat 3-Acetyl-4-aminobenzonitrile as a toxic organic

intermediate with dual-hazard functionality (Nitrile + Aniline). Do NOT dispose of via drain,

trash, or evaporative release.

The "Golden Rule" of Disposal for this Compound: Segregate from Acids and Oxidizers.

Why? The nitrile group (

) poses a risk of hydrogen cyanide (HCN) liberation if hydrolyzed by strong acids. The amine
group (

) poses an exothermic fire/explosion risk if mixed with strong oxidizers (e.g., peroxides, nitric
acid).

Disposal Fate: High-temperature incineration with scrubber systems (to capture
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and potential cyanide byproducts).

Part 2: Scientific Integrity & Logic (Hazard
Assessment)
As a Senior Application Scientist, I advise treating this compound not just by its regulatory

"Harmful" (Category 4) label, but by its pharmacophore potential. Research chemicals often

lack full toxicological profiling; therefore, we apply the Precautionary Principle based on its

functional groups.

The Dual-Hazard Mechanism
The molecule contains two reactive centers that dictate its disposal logic:

The Nitrile Moiety (Position 1):

Risk:[2][3] Under acidic conditions (pH < 2), nitriles can hydrolyze. While aromatic nitriles

are more stable than aliphatic ones, the risk of HCN evolution in a mixed-waste drum is

non-zero.

Control: Never add this waste to a container designated for "Acidic Waste" or "Aqueous

Acid."

The Aniline Moiety (Position 4):

Risk:[2][3] Anilines are easily oxidized. Mixing with strong oxidizers (e.g., permanganates,

dichromates) can lead to rapid exothermic reactions or the formation of toxic azo/nitroso

compounds.

Control: Segregate from "Oxidizing Waste."

Physical Properties & Waste Classification

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.carlroth.com/medias/SDB-8721-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDI3Mzl8YXBwbGljYXRpb24vcGRmfGFEQmxMMmhsTUM4NU1qRXdNRFUxT1Rnek1UTTBMMU5FUWw4NE56SXhYME5JWDBWT0xuQmtaZ3wxZDllMWVlMDJkMTlhZWM0M2EwMTZkZWE4MjAyMDY2NjgwMDFlZTg0M2ViMTk3ZjA3NzljMDIyMzM1NTJiYzcx
https://pubchem.ncbi.nlm.nih.gov/compound/3-Acetylbenzonitrile
https://www.carlroth.com/medias/SDB-8721-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDI3Mzl8YXBwbGljYXRpb24vcGRmfGFEQmxMMmhsTUM4NU1qRXdNRFUxT1Rnek1UTTBMMU5FUWw4NE56SXhYME5JWDBWT0xuQmtaZ3wxZDllMWVlMDJkMTlhZWM0M2EwMTZkZWE4MjAyMDY2NjgwMDFlZTg0M2ViMTk3ZjA3NzljMDIyMzM1NTJiYzcx
https://pubchem.ncbi.nlm.nih.gov/compound/3-Acetylbenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Operational Implication

Physical State Solid (Powder)
Dust inhalation risk during

weighing/transfer.

Solubility
Low (Water), High (DMSO,

MeOH)

Likely found in organic solvent

waste streams.

GHS Classification
Acute Tox. 4

(Oral/Dermal/Inhal)

Handle with double nitrile

gloves.

Waste Code (RCRA) Not P-Listed (Specific)
Classify as D001 (Ignitable, if

in solvent) or Toxic (General).

Part 3: Visualization & Formatting
Segregation & Disposal Decision Matrix
This self-validating workflow ensures you select the correct waste stream based on the

compound's current state (solid vs. solution).
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Waste: 3-Acetyl-4-aminobenzonitrile

Physical State?

Solid / Powder  dissolved in Solution

Solid Toxic Waste Bin
(Double Bagged)

Label: Toxic Solid

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, Acetone) Aqueous Buffer

Liquid Waste: Halogenated
(High BTU Incineration)

Liquid Waste: Organics
(Fuel Blending/Incineration)

Aqueous Toxic Waste
(Check pH > 7)

Ensure pH is Neutral/Basic

Click to download full resolution via product page

Caption: Decision matrix for segregating 3-Acetyl-4-aminobenzonitrile waste based on

solvent compatibility.

Part 4: Detailed Experimental Protocols
Protocol A: Disposal of Solid Waste (Pure Compound)
Use this for expired stock or synthesis yield.

PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety glasses, N95

dust mask (if outside fume hood).
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Containment:

Place the solid substance into a clear, sealable polyethylene bag (Zip-lock type).

Place this bag inside a second bag (Double containment).

Labeling:

Affix a hazardous waste tag.

Chemical Name: "3-Acetyl-4-aminobenzonitrile".[1][4][5][6]

Hazards: Check "Toxic" and "Irritant".[3][7]

Constituents: "100%".

Storage: Place in the Solid Toxic Waste drum.

Note: Do not mix with silica gel waste contaminated with strong acids.

Protocol B: Disposal of Liquid Waste (Mother
Liquors/Washings)
Use this for reaction mixtures or HPLC waste.

Solvent Identification: Determine if your primary solvent is Halogenated (e.g.,

Dichloromethane) or Non-Halogenated (e.g., Ethyl Acetate, Methanol).

Compatibility Check:

Ensure the waste container does not contain acidic waste (pH < 4).

Self-Validation Step: If unsure, check the pH of the waste drum with a dipstick before

pouring. It should be neutral.

Transfer:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1521116/docs?utm_src=pdf-body#3-acetyl-4-aminobenzonitrile-proper-disposal-procedures
https://www.bldpharm.com/products/56079-07-3.html
http://39.100.107.131/cn/goods2/435663_5.html
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh9a7e9aa7?context=bbe
https://cymitquimica.com/products/3D-BJA91775/226917-75-5/4-hexylaminobenzonitrile/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Acetylbenzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0424565.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pour slowly into the appropriate carboy (Halogenated vs. Non-Halogenated) using a

funnel to prevent splashing.

Rinse the original glassware with a small amount of compatible solvent and add rinsate to

the waste.

Labeling:

Update the waste log attached to the carboy.

Write "3-Acetyl-4-aminobenzonitrile" under "Trace Contaminants" or " solutes".

Protocol C: Emergency Spills (Benchtop)
Isolate: Alert nearby personnel.

Protect: Wear PPE. If powder is airborne, evacuate until settled.

Neutralize/Clean:

Solids: Do not dry sweep (creates dust). Cover with wet paper towels (water or ethanol) to

dampen, then scoop into a bag.

Liquids: Absorb with vermiculite or spill pads.

Decontaminate: Wipe the surface with a mild detergent solution, followed by water.

Avoid: Do not use bleach (hypochlorite) immediately, as it may react with the amine to

form chloramines. Use simple soap/water first.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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